Cas no 1159822-73-7 (6-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine)

• Product Name: 6-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine
• CAS No: 1159822-73-7
• MF: C₈H₁₂ClN₃O₂
• MW: 217.652780532837
• MDL: MFCD12068366
• CID: 2181851
• PubChem ID: 50999305
• Update Time: 2025-05-20

6-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-pyrimidin-4-yl)-(2,2-dimethoxy-ethyl)-amine
• 6-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine
• DTXSID50679462
• CS-0172529
• DB-257843
• AS-31400
• 1159822-73-7
• SB30922
• MFCD12068366
• F1967-4536
• AKOS024260814
• 6-Chloro-N-(2,2-dimethoxyethyl)pyrimidin-4(3H)-imine
• (6-Chloropyrimidin-4-yl)-(2,2-dimethoxyethyl)amine
• 4-Pyrimidinamine, 6-chloro-N-(2,2-dimethoxyethyl)-

• MDL： MFCD12068366
• Inchi： 1S/C8H12ClN3O2/c1-13-8(14-2)4-10-7-3-6(9)11-5-12-7/h3,5,8H,4H2,1-2H3,(H,10,11,12)
• InChI Key： RITZCZHXWUGXCP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)NCC(OC)OC

Computed Properties

• Exact Mass: 217.0618043g/mol
• Monoisotopic Mass: 217.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 356.2±42.0 °C at 760 mmHg
• Flash Point: 169.2±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 6-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine

Comprehensive Guide to 6-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine (CAS No. 1159822-73-7)

6-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine (CAS No. 1159822-73-7) is a specialized pyrimidine derivative with significant applications in pharmaceutical research and agrochemical development. This compound, characterized by its unique chloro and dimethoxyethyl functional groups, has garnered attention for its potential in drug discovery and material science. Researchers and industry professionals frequently search for its synthesis methods, physicochemical properties, and applications, making it a topic of interest in modern chemistry.

The molecular structure of 6-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine features a pyrimidine ring substituted with a chlorine atom at the 6-position and a dimethoxyethylamine group at the 4-position. This configuration imparts distinct reactivity, enabling its use as a building block in organic synthesis. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, aligning with the growing demand for novel therapeutic compounds. Keywords like "pyrimidine-based drugs" and "small molecule synthesis" are often associated with this compound in academic literature.

In agrochemical applications, 6-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine serves as an intermediate for crop protection agents. Its structural versatility allows modifications to enhance pesticide efficacy while minimizing environmental impact—a priority in sustainable agriculture. Searches for "green chemistry alternatives" and "agrochemical intermediates" frequently link to this compound, reflecting industry trends toward eco-friendly solutions.

The physicochemical properties of 6-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine include a moderate solubility in polar solvents like DMSO and methanol, which is critical for laboratory handling and formulation. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, a frequent query among quality control professionals. Stability under controlled conditions makes it suitable for long-term storage, though precautions against moisture are recommended.

Market dynamics for 6-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine are influenced by the expanding pharmaceutical and agrochemical sectors. With increasing R&D investments in precision medicine and sustainable farming, demand for specialized intermediates like this compound is projected to rise. Suppliers often highlight its high purity grades and custom synthesis options to cater to diverse research needs.

For researchers exploring structure-activity relationships (SAR), this compound offers a scaffold for designing bioactive molecules. Its chloropyrimidine core is a key motif in medicinal chemistry, frequently appearing in patents for anticancer and anti-inflammatory drugs. Online forums and scientific databases often feature discussions on its synthetic routes and scalability challenges, addressing practical concerns in industrial applications.

In summary, 6-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine (CAS No. 1159822-73-7) bridges multiple scientific disciplines, from drug discovery to material innovation. Its relevance in cutting-edge research ensures continued interest, with optimization of synthetic protocols and application studies remaining active areas of investigation.